Cas no 1261794-22-2 (4-Chloro-3-[2-(trifluoromethoxy)phenyl]aniline)

• Product Name: 4-Chloro-3-[2-(trifluoromethoxy)phenyl]aniline
• CAS No: 1261794-22-2
• MF: C₁₃H₉ClF₃NO
• MW: 287.66487288475
• CID: 4990252
• Update Time: 2023-08-24

4-Chloro-3-[2-(trifluoromethoxy)phenyl]aniline Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-chloro-2'-(trifluoromethoxy)biphenyl
• 4-chloro-3-[2-(trifluoromethoxy)phenyl]aniline
• 4-Chloro-3-[2-(trifluoromethoxy)phenyl]aniline

• Inchi： 1S/C13H9ClF3NO/c14-11-6-5-8(18)7-10(11)9-3-1-2-4-12(9)19-13(15,16)17/h1-7H,18H2
• InChI Key： BFFNCSKSGPIOFC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC=CC=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 4.8
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls